1-(Cyclopropylsulfonyl)-4-((2,4-dichloro-5-methylphenyl)sulfonyl)piperazine

• IUPAC Name: 1-cyclopropylsulfonyl-4-(2,4-dichloro-5-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C14H18Cl2N2O4S2/c1-10-8-14(13(16)9-12(10)15)24(21,22)18-6-4-17(5-7-18)23(19,20)11-2-3-11/h8-9,11H,2-7H2,1H3
• InChI Key: NMRLPQBQIRSREU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C14H18Cl2N2O4S2
• Molecular Weight: 413.3 g/mol

Description

1-(Cyclopropylsulfonyl)-4-((2,4-dichloro-5-methylphenyl)sulfonyl)piperazine, commonly known as CSP, is a chemical compound that has gained significant attention in the field of medicinal chemistry. CSP belongs to the class of sulfonylpiperazines and has been shown to exhibit promising therapeutic potential in various scientific studies.

Scientific Research Applications

Novel Radiopharmaceuticals for Cancer Imaging

NIMG-36 Evaluation of [18F]DASA-23 for Non-Invasive Measurement of Pyruvate Kinase M2 in Glioma : A study developed a novel radiopharmaceutical, [18F]DASA-23, targeting pyruvate kinase M2 (PKM2) levels by positron emission tomography (PET) for glioma imaging. PKM2 is critical in tumor metabolism and is abundantly expressed in glioblastoma cells, offering a promising avenue for cancer imaging. The study's findings indicated that [18F]DASA-23 could distinctly delineate low-grade and high-grade glioma based on PKM2 expression, showcasing its potential in non-invasive cancer diagnostics (Patel et al., 2019).

Drug Metabolism and Biotransformation Studies

Metabolism and Disposition of Venetoclax in Humans : This research focused on venetoclax, a B-cell lymphoma-2 inhibitor, elucidating its metabolism and excretion pathways in humans. The study provided detailed insights into the drug's biotransformation, highlighting the role of hepatic metabolism and identifying major metabolites. Such research is crucial for understanding drug safety, efficacy, and personalized dosing strategies (Liu et al., 2017).

Exploration of Novel Psychoactive Substances

Analysis of MT-45 in Drug-Related Death : MT-45, a novel psychoactive substance, was analyzed in a case study to understand its impact and prevalence. The research underscores the need for continuous monitoring and analysis of emerging drugs to address public health concerns and aid in forensic investigations (Papsun et al., 2016).

PCB and DDE Metabolites in Human Tissues

Distribution of Methyl Sulfone Metabolites of PCBs and p,p'-DDE : Investigating the presence of methylsulfonyl metabolites in human tissues, this study contributes to our understanding of environmental pollutants' bioaccumulation and potential health effects. By analyzing tissue samples, the research highlights how these compounds distribute in the human body, informing risk assessments and regulatory policies (Chu et al., 2003).